5-chloro-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]-2-methoxybenzamide

• IUPAC Name: 5-chloro-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]-2-methoxybenzamide
• InChI: InChI=1S/C22H19ClN2O4/c1-28-19-9-7-15(23)12-17(19)21(26)24-16-8-6-14-4-2-10-25(18(14)13-16)22(27)20-5-3-11-29-20/h3,5-9,11-13H,2,4,10H2,1H3,(H,24,26)
• InChI Key: BUZIDLGZMIFHGY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NC2=CC3=C(CCCN3C(=O)C4=CC=CO4)C=C2
• Molecular Formula: C22H19ClN2O4
• Molecular Weight: 410.8 g/mol

Description

5-chloro-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]-2-methoxybenzamide is a useful research compound. Its molecular formula is C22H19ClN2O4 and its molecular weight is 410.85. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

Novel Synthetic Approaches

The development of new synthetic methods for benzamide derivatives and related compounds has been a significant area of research. For instance, the synthesis of bis-benzoquinoline derivatives through iodine-catalyzed ring-opening of furan demonstrates innovative approaches to creating structurally complex molecules from simpler precursors. This method yields a series of 3-aryl-2-(3-arylbenzo[f]quinolin-2-yl)benzo[f]quinoline derivatives in moderate yields, showcasing the potential for synthesizing a broad range of structurally related compounds for various applications (Chen et al., 2013).

Structural Elucidation

Studies on the absolute configuration of similar compounds, like 5-chloro-2-methoxy-N-phenylbenzamide derivatives, reveal insights into their structural characteristics. The structural information obtained from proton and carbon-13 NMR spectrometry, along with X-ray single crystal diffraction, provides a deeper understanding of these molecules' 3D configurations. Such detailed structural analyses are crucial for the potential medicinal applications of these compounds, reflecting their interactions with biological molecules (Galal et al., 2018).

Biological Evaluations

Anticancer and Antiangiogenic Activities

The design and synthesis of novel 3-arylaminobenzofuran derivatives targeting the colchicine site on tubulin have shown promising in vitro and in vivo anticancer and antiangiogenic activities. Compounds with specific structural features, such as the presence of a methoxycarbonyl group combined with a methoxy group on the benzene portion, exhibited significant antiproliferative activity against cancer cells. One compound, in particular, demonstrated potent vascular disrupting properties and antitumor activity in a murine model, highlighting the therapeutic potential of these derivatives (Romagnoli et al., 2015).

Cytotoxic Activities

The synthesis and evaluation of isatin derivatives, including structures related to 5-chloro-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]-2-methoxybenzamide, have been conducted to assess their cytotoxic activities against various cancer cell lines. Such studies contribute to the ongoing search for new anticancer agents, with some derivatives showing significant in vitro cytotoxic activities, underscoring the importance of structural modifications for enhancing biological activity (Reddy et al., 2013).

Mechanism of Action

Target of Action

It’s worth noting that many indole derivatives have been found to exhibit diverse biological activities, including antiviral, anti-inflammatory, and anticancer effects .

Mode of Action

Indole derivatives often interact with their targets through a variety of mechanisms, depending on the specific functional groups present in the molecule .

Biochemical Pathways

Indole derivatives are known to interact with a variety of biochemical pathways, often exerting their effects through the modulation of enzyme activity or the alteration of signal transduction pathways .

Result of Action

Indole derivatives have been reported to exhibit a range of biological activities, including antiviral, anti-inflammatory, and anticancer effects .